Cas no 17966-61-9 (AC1Ltxz3)

• Product Name: AC1Ltxz3
• CAS No: 17966-61-9
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 2783115
• PubChem ID: 1572120
• Update Time: 2025-04-21

AC1Ltxz3 Chemical and Physical Properties

Names and Identifiers

• (R)-2-Benzoylamino-4-(methylthio)butanoic acid
• AC1LTXZ3
• DTXCID80315508
• (2R)-4-(METHYLSULFANYL)-2-(PHENYLFORMAMIDO)BUTANOIC ACID
• 17966-61-9
• D-Methionine, N-benzoyl-
• DTXSID50364462
• SCHEMBL9461939
• AC1Ltxz3

• Inchi： 1S/C12H15NO3S/c1-17-8-7-10(12(15)16)13-11(14)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,13,14)(H,15,16)/t10-/m1/s1
• InChI Key： PPFRJEXUPZWQPI-SNVBAGLBSA-N
• SMILES： S(C)CC[C@H](C(=O)O)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 253.07726451Da
• Monoisotopic Mass: 253.07726451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.7Ų